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11-keto Fluprostenol 11-keto Fluprostenol 11-keto Fluprostenol is an analog of prostaglandin D2 (PGD2) with structural modifications intended to give it a prolonged half-life and greater potency. Fluprostenol is a well-studied, potent analog of PGF2α and acts primarily through the FP receptor. Oxidation at C-11 of fluprostenol yields 11-keto fluprostenol. 11-keto Fluprostenol exhibits moderate binding to the CRTH2/DP2 receptor compared to PGD2 and essentially no activity at the DP1 receptor.
Brand Name: Vulcanchem
CAS No.: 62145-07-7
VCID: VC0160391
InChI: InChI=1S/C23H27F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-20,27-28H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t16-,18-,19-,20+/m1/s1
SMILES: C1C(C(C(C1=O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O
Molecular Formula: C23H27F3O6
Molecular Weight: 456.5

11-keto Fluprostenol

CAS No.: 62145-07-7

Reference Standards

VCID: VC0160391

Molecular Formula: C23H27F3O6

Molecular Weight: 456.5

11-keto Fluprostenol - 62145-07-7

CAS No. 62145-07-7
Product Name 11-keto Fluprostenol
Molecular Formula C23H27F3O6
Molecular Weight 456.5
IUPAC Name (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]-3-oxocyclopentyl]hept-5-enoic acid
Standard InChI InChI=1S/C23H27F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,16,18-20,27-28H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t16-,18-,19-,20+/m1/s1
Standard InChIKey MDMHJAKZGBRYTF-KYUUVOLFSA-N
SMILES C1C(C(C(C1=O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)O)O
Description 11-keto Fluprostenol is an analog of prostaglandin D2 (PGD2) with structural modifications intended to give it a prolonged half-life and greater potency. Fluprostenol is a well-studied, potent analog of PGF2α and acts primarily through the FP receptor. Oxidation at C-11 of fluprostenol yields 11-keto fluprostenol. 11-keto Fluprostenol exhibits moderate binding to the CRTH2/DP2 receptor compared to PGD2 and essentially no activity at the DP1 receptor.
Synonyms Fluprostenol Prostaglandin D2
Reference 1.Dukes, M.,Russell, W., and Walpole, A.L. Potent luteolytic agents related to prostaglandin F2α. Nature 250, 330-331 (1974).
PubChem Compound 35023413
Last Modified Nov 11 2021
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